Cas no 92189-66-7 (1-(5-Bromo-6-methoxy-2-naphthyl)-1-propanone)

• Product Name: 1-(5-Bromo-6-methoxy-2-naphthyl)-1-propanone
• CAS No: 92189-66-7
• CID: 4665100
• Update Time: 2025-06-30

1-(5-Bromo-6-methoxy-2-naphthyl)-1-propanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-BROMO-6-METHOXY-2-NAPHTHYL)-1-PROPANONE
• 1-(5-bromo-6-methoxynaphthalen-2-yl)propan-1-one
• 1-Propanone, 1-(5-bromo-6-methoxy-2-naphthalenyl)-
• 1-(5-Bromo-6-methoxy-2-naphthyl)-1-propanone

Additional information on 1-(5-Bromo-6-methoxy-2-naphthyl)-1-propanone

Introduction to 1-(5-Bromo-6-methoxy-2-naphthyl)-1-propanone (CAS No. 92189-66-7)

1-(5-Bromo-6-methoxy-2-naphthyl)-1-propanone, also known by its CAS registry number CAS No. 92189-66-7, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a naphthyl group with a propanone moiety, making it a valuable component in the synthesis of advanced materials and pharmaceuticals.

The molecular structure of 1-(5-Bromo-6-methoxy-2-naphthyl)-1-propanone consists of a naphthalene ring system substituted with bromine and methoxy groups at specific positions, along with a ketone group. This arrangement imparts the compound with distinctive electronic and optical properties, which have been extensively studied in recent years. Researchers have demonstrated that the presence of the bromine and methoxy substituents significantly influences the compound's reactivity and stability, making it an ideal candidate for use in advanced chemical reactions.

Recent studies have highlighted the potential of CAS No. 92189-66-7 in the field of materials science, particularly in the development of novel organic semiconductors. The compound's ability to form stable π-conjugated systems has been leveraged to create materials with enhanced electronic properties, which are critical for applications in flexible electronics and optoelectronic devices. Additionally, its role as an intermediate in the synthesis of bioactive molecules has been explored, offering new avenues for drug discovery.

In terms of synthesis, 1-(5-Bromo-6-methoxy-2-naphthyl)-1-propanone is typically prepared through a multi-step process involving Friedel-Crafts acylation and subsequent substitution reactions. The precise control of reaction conditions is essential to ensure high yields and purity, as any deviation can lead to the formation of undesired by-products. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to analyze the final product, ensuring its quality meets stringent industrial standards.

The physical properties of this compound, including its melting point, solubility, and thermal stability, have been thoroughly investigated. These properties are critical for determining its suitability in various applications. For instance, its high thermal stability makes it ideal for use in high-temperature environments, while its solubility characteristics influence its compatibility with different solvents during chemical synthesis.

From an environmental perspective, the ecological impact of CAS No. 92189-66-7 has been a topic of interest among researchers. Studies have shown that the compound exhibits low toxicity towards aquatic organisms under controlled conditions, suggesting that it may be environmentally friendly when used responsibly. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, 1-(5-Bromo-6-methoxy-2-naphthyl)-1-propanone (CAS No. 92189-66-7) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable tool for scientists and engineers working on cutting-edge projects. As research continues to uncover new potential uses for this compound, it is likely to play an increasingly important role in shaping the future of materials science and pharmaceutical development.